Cas no 1044637-58-2 (1-isobutylpiperidine-2-carboxylic acid)

• Product Name: 1-isobutylpiperidine-2-carboxylic acid
• CAS No: 1044637-58-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 3109559
• PubChem ID: 16228479
• Update Time: 2025-08-05

1-isobutylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-isobutylpiperidine-2-carboxylic acid
• 1-(2-methylpropyl)piperidine-2-carboxylic acid
• SCHEMBL3711047
• CS-0216217
• Z228589138
• 1044637-58-2
• A1-07693
• G43181
• AKOS009113529
• URB63758
• EN300-36587
• 1-(2-methylpropyl)piperidine-2-carboxylicacid

• Inchi： 1S/C10H19NO2/c1-8(2)7-11-6-4-3-5-9(11)10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key： WRYBPJOTTKPNGQ-UHFFFAOYSA-N
• SMILES： OC(C1CCCCN1CC(C)C)=O

Computed Properties

• Exact Mass: 185.141578849Da
• Monoisotopic Mass: 185.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-isobutylpiperidine-2-carboxylic acid

Professional Introduction to 1-isobutylpiperidine-2-carboxylic acid (CAS No. 1044637-58-2)

1-isobutylpiperidine-2-carboxylic acid, identified by its CAS number 1044637-58-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the piperidine family, which is well-documented for its versatile applications in medicinal chemistry. The structural integrity of 1-isobutylpiperidine-2-carboxylic acid features a piperidine ring substituted with an isobutyl group at the 1-position and a carboxylic acid moiety at the 2-position. Such structural characteristics make it a valuable intermediate in synthesizing various bioactive molecules.

The pharmacological relevance of 1-isobutylpiperidine-2-carboxylic acid has been extensively explored in recent years, particularly in the context of central nervous system (CNS) drugs. The piperidine scaffold is known to enhance binding affinity and selectivity, making it a preferred choice for designing neuromodulatory agents. Current research indicates that derivatives of 1-isobutylpiperidine-2-carboxylic acid exhibit promising potential in treating neurological disorders such as depression, anxiety, and Parkinson’s disease. The isobutyl substituent contributes to the lipophilicity of the molecule, which is crucial for blood-brain barrier penetration, thereby improving therapeutic efficacy.

In addition to its role in CNS drug development, 1-isobutylpiperidine-2-carboxylic acid has found applications in the synthesis of enzyme inhibitors and receptor modulators. The carboxylic acid group at the 2-position provides a site for further functionalization, enabling the creation of novel pharmacophores. Recent studies have highlighted its utility in developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer pathways. The structural flexibility of 1-isobutylpiperidine-2-carboxylic acid allows for modifications that can fine-tune binding interactions with biological targets, enhancing drug potency and selectivity.

The synthetic pathways for obtaining 1-isobutylpiperidine-2-carboxylic acid have been optimized to ensure high yield and purity. Common synthetic routes involve the alkylation of piperidine derivatives followed by carboxylation. Advances in catalytic methods have further refined these processes, reducing reaction times and minimizing byproduct formation. These improvements are crucial for large-scale production, ensuring that pharmaceutical companies can access sufficient quantities of this compound for research and development purposes.

The safety profile of 1-isobutylpiperidine-2-carboxylic acid has been thoroughly evaluated through preclinical studies. While it exhibits good biocompatibility, researchers emphasize the importance of careful handling due to its potential reactivity under certain conditions. Standard laboratory practices should be followed to ensure safe handling and storage. Furthermore, ongoing toxicological studies aim to elucidate long-term effects and potential side interactions with other therapeutic agents.

In conclusion, 1-isobutylpiperidine-2-carboxylic acid (CAS No. 1044637-58-2) is a multifaceted compound with significant implications in pharmaceutical research and drug development. Its structural features make it an excellent candidate for designing novel therapeutic agents targeting various diseases, particularly neurological disorders. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in medicinal chemistry.